Cas no 142825-10-3 ((R)-Sulforaphane)

• Product Name: (R)-Sulforaphane
• CAS No: 142825-10-3
• MF: C₆H₁₁NOS₂
• MW: 177.287638902664
• MDL: MFCD09039283
• CID: 211172
• PubChem ID: 24724618
• Update Time: 2025-05-23

(R)-Sulforaphane Chemical and Physical Properties

Names and Identifiers

• Butane,1-isothiocyanato-4-[(R)-methylsulfinyl]-
• (R)-Sulforaphane
• DL-SULFORAPHANE
• L-Sulforaphane
• Sulforaphane
• SULFORAPHANE, (-)-(RG) PrintBack
• (R)-1-Isothiocyanato-4-(methylsulfinyl)butane,4-Methylsulfinylbutyl isothiocyanate
• 1-isothiocyanato-4-[(R)-methylsulfinyl]butane
• 4-Methylsulfinylbutyl isothiocyanate
• (R)-1-Isothiocyanato-4-(methylsulfinyl)butane
• (-)-Sulforaphane
• (L)-Sulforaphane
• GA49J4310U
• 4-isothiocyanatobutyl methyl (R)-sulfoxide
• DB12422
• UNII-GA49J4310U
• SULFORAPHANE [WHO-DD]
• CS-0020628
• R-sulforaphane
• AKOS017343745
• 1-isothiocyanato-4-[(R)-methanesulfinyl]butane
• DTXSID40162196
• SULFORAPHANE [INCI]
• sulforaphane, (R)-
• Q27120804
• HY-13755A
• BUTANE, 1-ISOTHIOCYANATO-4-((R)-METHYLSULFINYL)-
• 142825-10-3
• HMS3871L13
• SCHEMBL105203
• Sulforaphane;Sulphoraphane
• BDBM50557133
• Butane, 1-isothiocyanato-4-(methylsulfinyl)-, (R)-
• CHEBI:47808
• NCGC00165894-01
• SULFORAPHANE [MI]
• CHEMBL128136
• AS-56554
• (R)-1-Isothiocyanato-4-(methylsulfinyl)butan
• GLXC-01612
• DA-55049

• MDL： MFCD09039283
• Inchi： 1S/C6H11NOS2/c1-10(8)5-3-2-4-7-6-9/h2-5H2,1H3/t10-/m1/s1
• InChI Key： SUVMJBTUFCVSAD-SNVBAGLBSA-N
• SMILES： [S@@](C)(CCCCN=C=S)=O

Computed Properties

• Exact Mass: 177.02800
• Monoisotopic Mass: 177.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Molecular Weight: 177.3

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.17
• Boiling Point: 368.2°Cat760mmHg
• Flash Point: 176.5°C
• Refractive Index: 1.567
• Solubility: DMSO: 40 mg/mL, soluble
• PSA: 80.73000
• LogP: 2.11360
• Solubility: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(R)-Sulforaphane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S23-S24/25
• Storage Condition：−20°C
• Safety Term：S23-24/25-22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous

Additional information on (R)-Sulforaphane

Introduction to (R)-Sulforaphane (CAS No. 142825-10-3)

(R)-Sulforaphane, a naturally occurring isothiocyanate, has garnered significant attention in the scientific community due to its diverse biological activities and potential therapeutic applications. This compound, identified by the CAS Number 142825-10-3, is primarily found in cruciferous vegetables, such as broccoli, Brussels sprouts, and kale. The unique chemical structure and bioavailability of (R)-Sulforaphane have made it a focal point in numerous studies, particularly in the fields of cancer prevention, neuroprotection, and anti-inflammatory treatments.

The molecular formula of (R)-Sulforaphane is C₆H₁₁NO₄S, and it is characterized by its isothiocyanate functional group. This group is responsible for many of its biological activities, including the activation of the Nrf2 pathway, which plays a crucial role in cellular defense against oxidative stress and inflammation. Recent research has highlighted the potential of (R)-Sulforaphane in modulating various signaling pathways involved in disease pathogenesis.

In the context of cancer prevention, several studies have demonstrated the ability of (R)-Sulforaphane to inhibit the proliferation of cancer cells and induce apoptosis. For instance, a study published in the journal Cancer Prevention Research (2020) reported that (R)-Sulforaphane significantly reduced the growth of breast cancer cells by downregulating key oncogenes and upregulating tumor suppressor genes. Additionally, another study in Carcinogenesis (2019) found that (R)-Sulforaphane enhanced the efficacy of chemotherapy drugs by sensitizing cancer cells to treatment.

Beyond its anticancer properties, (R)-Sulforaphane has shown promise in neuroprotection. Research published in the journal Neuropharmacology (2021) indicated that (R)-Sulforaphane protected neurons from oxidative damage and improved cognitive function in animal models of Alzheimer's disease. The compound's ability to activate Nrf2 and upregulate antioxidant enzymes such as glutathione peroxidase and superoxide dismutase contributes to its neuroprotective effects.

The anti-inflammatory properties of (R)-Sulforaphane have also been extensively studied. A study in the journal Inflammation Research (2020) demonstrated that (R)-Sulforaphane reduced inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, (R)-Sulforaphane has been explored for its potential use in dietary supplements and functional foods. Its natural origin and safety profile make it an attractive option for consumers seeking health benefits through natural means. However, it is important to note that further clinical trials are necessary to fully understand the long-term effects and optimal dosing regimens of (R)-Sulforaphane.

The pharmaceutical industry has also shown interest in developing formulations containing (R)-Sulforaphane. Current research focuses on enhancing its bioavailability and stability, as well as identifying synergistic combinations with other compounds to maximize therapeutic outcomes. For example, a study published in the journal Molecular Nutrition & Food Research (2019) explored the use of liposomal delivery systems to improve the absorption and efficacy of (R)-Sulforaphane.

In conclusion, (R)-Sulforaphane (CAS No. 142825-10-3) represents a promising compound with a wide range of potential applications in medicine and health. Its ability to modulate multiple biological pathways makes it a valuable target for further research and development. As more studies are conducted, it is likely that new therapeutic uses for this compound will be discovered, potentially leading to significant advancements in disease prevention and treatment.